Cas no 29652-81-1 (1-(3,4,5-Trimethoxyphenyl)propan-1-ol)

• Product Name: 1-(3,4,5-Trimethoxyphenyl)propan-1-ol
• CAS No: 29652-81-1
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• MDL: MFCD15478766
• CID: 1438853
• PubChem ID: 44575339
• Update Time: 2024-10-30

1-(3,4,5-Trimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethyl-3,4,5-trimethoxy-
• 1-(3,4,5-trimethoxyphenyl)-1-propanol
• 1-(3,4,5-trimethoxyphenyl)propan-1-ol
• W12352
• EN300-261320
• MFCD15478766
• SCHEMBL2007010
• CS-0037653
• 29652-81-1
• CHEMBL500053
• AKOS013209948
• AS-63359
• 1-(3,4,5-Trimethoxyphenyl)propan-1-ol

• MDL： MFCD15478766
• Inchi： 1S/C12H18O4/c1-5-9(13)8-6-10(14-2)12(16-4)11(7-8)15-3/h6-7,9,13H,5H2,1-4H3
• InChI Key： FLYMDKWKEGXJLA-UHFFFAOYSA-N
• SMILES： OC(CC)C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes